Cas no 90792-62-4 (2-(3-Bromophenyl)-2H-1,2,3-triazole-4-carboxylic Acid)

• Product Name: 2-(3-Bromophenyl)-2H-1,2,3-triazole-4-carboxylic Acid
• CAS No: 90792-62-4
• MF: C₉H₆BrN₃O₂
• MW: 268.066840648651
• CID: 5733058
• PubChem ID: 28775003
• Update Time: 2023-10-31

2-(3-Bromophenyl)-2H-1,2,3-triazole-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• EN300-175838
• Z351372132
• CS-0236969
• AKOS022791132
• F70564
• 90792-62-4
• 2-(3-bromophenyl)-2H-1,2,3-triazole-4-carboxylicacid
• 2-(3-bromophenyl)triazole-4-carboxylic acid
• 2-(3-bromophenyl)-2H-1,2,3-triazole-4-carboxylic acid
• 2H-1,2,3-Triazole-4-carboxylic acid, 2-(3-bromophenyl)-
• 2-(3-Bromophenyl)-2H-1,2,3-triazole-4-carboxylic Acid

• Inchi： 1S/C9H6BrN3O2/c10-6-2-1-3-7(4-6)13-11-5-8(12-13)9(14)15/h1-5H,(H,14,15)
• InChI Key： VBEHWCXKAJDHQC-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)N1N=CC(C(=O)O)=N1

Computed Properties

• Exact Mass: 266.96434g/mol
• Monoisotopic Mass: 266.96434g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 68Ų

Experimental Properties

• Density: 1.8±0.1 g/cm3
• Melting Point: 197-198 °C(Solv: water (7732-18-5); ethanol (64-17-5))
• Boiling Point: 484.7±51.0 °C at 760 mmHg
• Flash Point: 246.9±30.4 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C
• pka: 3.19±0.50(Predicted)

2-(3-Bromophenyl)-2H-1,2,3-triazole-4-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles